Cas no 886768-09-8 (Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate)

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate structure
886768-09-8 structure
Product name:Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
CAS No:886768-09-8
MF:C16H24N2O3
MW:292.37336
MDL:MFCD06660459
CID:712909
PubChem ID:16740801

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-(3-Methoxyphenyl)piperazine
    • 1-Piperazinecarboxylicacid, 3-(3-methoxyphenyl)-, 1,1-dimethylethyl ester
    • 3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
    • GL-0471
    • A915016
    • FT-0660101
    • DTXSID20587686
    • EN300-378448
    • AB46450
    • CS-0126914
    • (R)-3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 3-(3-Methoxyphenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • MFCD06660459
    • (S)-3-(3-METHOXY-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 886768-09-8
    • AS-35472
    • AB46449
    • 1228571-11-6
    • AKOS005257054
    • AB26744
    • DA-40819
    • Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
    • MDL： MFCD06660459
    • Inchi： InChI=1S/C16H24N2O3/c1-16(2,3)21-15(19)18-9-8-17-14(11-18)12-6-5-7-13(10-12)20-4/h5-7,10,14,17H,8-9,11H2,1-4H3
    • InChI Key： LDTFMMLHCDYQBK-UHFFFAOYSA-N
    • SMILES： CC(C)(C)OC(=O)N1CCNC(C1)C2=CC(=CC=C2)OC

Computed Properties

  • Exact Mass: 292.17900
  • Monoisotopic Mass: 292.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.087
  • Boiling Point: 404.8°C at 760 mmHg
  • Flash Point: 198.6°C
  • Refractive Index: 1.516
  • PSA: 50.80000
  • LogP: 2.84330

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Security Information

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB305870-1 g
1-Boc-3-(3-methoxyphenyl)piperazine, 95%; .
 886768-09-8 95%
1g
 €694.20 2023-04-26
Enamine
EN300-378448-0.1g
tert-butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
 886768-09-8 95%
0.1g
 $100.0 2023-05-29
TRC
T206600-50mg
Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
 886768-09-8
50mg
 $ 210.00 2022-06-03
Chemenu
CM335770-1g
tert-Butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
 886768-09-8 95%+
1g
 $422 2021-08-18
Enamine
EN300-378448-10.0g
tert-butyl 3-(3-methoxyphenyl)piperazine-1-carboxylate
 886768-09-8 95%
10g
 $1692.0 2023-05-29
AstaTech
50188-0.25/G
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
 886768-09-8 95%
0.25g
 $298 2023-09-17
abcr
AB305870-10 g
1-Boc-3-(3-methoxyphenyl)piperazine, 95%; .
 886768-09-8 95%
10g
 €1759.20 2023-04-26
Alichem
A139003007-5g
1-Boc-3-(3-Methoxyphenyl)piperazine
 886768-09-8 95%
5g
 $1313.52 2023-08-31
AstaTech
50188-0.1/g
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
 886768-09-8 95%
0.1g
 $198 2023-09-17
Aaron
AR0047YU-10g
1-BOC-3-(3-METHOXYPHENYL)PIPERAZINE
 886768-09-8 95%
10g
 $2352.00 2025-01-22

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Amadis Chemical Company Limited
(CAS:886768-09-8)Tert-Butyl 3-(3-Methoxyphenyl)Piperazine-1-Carboxylate
A915016
Purity:99%
Quantity:1g
Price ($):301.0